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Get Quote

Here are answers to some foundational questions about bis(trichlorosilyl)methane.

Q1: What are the key physical properties of bis(trichlorosilyl)methane?

The table below summarizes the key properties of bis(trichlorosilyl)methane (CAS No. 4142-85-2) [1].

Property Value / Description

Molecular Formula CH2Cl6Si2

Appearance Colorless liquid

Boiling Point 179-180 °C

Density 1.545 g/mL at 25 °C

Sensitiveness Moisture Sensitive

Q2: What are the primary purification methods for reactive, high-boiling point organochlorosilanes?

For a compound like bis(trichlorosilyl)methane, the most common and suitable purification techniques are

fractional distillation and crystallization [2]. The high boiling point suggests it is a good candidate for

distillation under reduced pressure to prevent decomposition.
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The workflow below outlines the general decision process for purifying such a compound.

Impure Bis(trichlorosilyl)methane

Is the compound a liquid at room temp?

Is the compound solid at room temp?

 No

Perform Fractional Distillation
(Consider reduced pressure

for high boiling point)

 Yes

Purify via Crystallization
using a dry, appropriate solvent

 Yes

Pure Product

Click to download full resolution via product page

Q3: What are critical handling considerations for this compound?

The most critical factor is that bis(trichlorosilyl)methane is moisture sensitive [1]. All purification and

handling must be performed under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents

and Schlenk-line or glovebox techniques to prevent hydrolysis and decomposition.

Troubleshooting Common Experimental Issues
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Here is a guide for addressing specific problems that may arise during the purification of

bis(trichlorosilyl)methane.

Problem Possible Cause Suggested Solution

Low Product
Yield

Decomposition due to moisture

exposure.

Ensure complete anhydrous conditions; check

seals and dryness of solvents/apparatus [1].

Discolored
Product

Thermal decomposition during

distillation.

Distill under reduced vacuum to lower the boiling

temperature [2].

Failure to
Crystallize

Incorrect solvent choice;

insufficient purity.

Test a series of dry, anhydrous solvents. Pre-

purify via distillation for higher initial purity [3].

Unexpected
Solid Formation

Hydrolysis; reaction with water

vapor forming
silanols/siloxanes.

Intensify moisture exclusion measures. The solid

is likely an impurity to be removed by filtration
under inert atmosphere [1].

General Purification Protocol: Fractional Distillation

This protocol provides a detailed methodology for the primary purification technique applicable to

bis(trichlorosilyl)methane.

Objective: To purify crude bis(trichlorosilyl)methane via fractional distillation under reduced pressure.

Principle: Separation is achieved based on differences in the volatilities of the components in the mixture

[2] [3]. Using vacuum lowers the boiling point, minimizing thermal stress on the heat-sensitive compound.

Step-by-Step Procedure:

Apparatus Setup: Assemble a clean, dry fractional distillation apparatus including a heating mantle,

distillation flask, fractionating column, condenser, vacuum adapter, and receiver flasks. Ensure all
joints are securely greased. Connect the system to a vacuum source.

Loading: Under a positive flow of inert gas (N₂ or Ar), transfer the crude bis(trichlorosilyl)methane
liquid to the distillation flask. Add a stir bar to ensure even heating and prevent bumping.

Initiating Vacuum: Begin stirring the crude liquid. Slowly apply and carefully control the vacuum to
the desired stable pressure.
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Distillation: Gradually heat the distillation flask. The more volatile components will vaporize first,

travel through the column, condense in the condenser, and be collected in the initial receiver flask.
Fraction Collection: As the temperature stabilizes at the boiling point of bis(trichlorosilyl)methane
at your system's pressure, replace the receiver to collect the main, pure fraction.
Shutdown: Once the main fraction has been collected, turn off the heat and allow the apparatus to

cool completely to room temperature before slowly releasing the vacuum under an inert atmosphere.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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